2-amino-4-methyl-N-(1-methyl-1H-indazol-6-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “2-amino-4-methyl-N-(1-methyl-1H-indazol-6-yl)benzamide” is an organic compound that contains an indazole ring, which is a type of heterocyclic ring . Indazole-containing compounds have a wide variety of medicinal applications such as antihypertensive, anticancer, antidepressant, anti-inflammatory, and antibacterial agents .
Synthesis Analysis
The synthesis of indazoles has been a topic of interest in recent years. The strategies include transition metal catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent from 2-azidobenzaldehydes and amines .Scientific Research Applications
Applications in Chemical Synthesis and Structural Studies
- N-Methylation of 5-nitro-1H-indazole, followed by various chemical transformations, has been a method to synthesize N-(1-methylindazol-6-yl)furan-2-carboxamide, further leading to the creation of compounds with potential pharmaceutical properties (El’chaninov et al., 2018).
- 3-amino-4-morpholino-N-[2-(trifluoromethoxy)phenyl]-1H-indazole-1-carboxamide, a structurally similar compound, was synthesized and crystallographically analyzed, revealing distinct anti-proliferative effects on cancer cell lines, indicating its potential in cancer research (Lu et al., 2017).
Biochemical and Pharmacological Investigations
- Compounds with structural similarities to 2-amino-4-methyl-N-(1-methyl-1H-indazol-6-yl)benzamide have been explored for their binding affinities to biological receptors, showcasing their potential in the development of new therapeutic agents (Ott et al., 2008).
- Studies on the metabolism of synthetic cannabinoids structurally related to indazole compounds have provided insights into their metabolic pathways, highlighting the importance of these studies in the understanding of the pharmacokinetics and potential toxicological profiles of new substances (Li et al., 2018).
Analytical and Methodological Advances
- The development of nonaqueous capillary electrophoresis methods for the separation and analysis of compounds structurally similar to this compound has been instrumental in quality control and purity assessment in pharmaceutical research (Ye et al., 2012).
Mechanism of Action
Target of Action
Indazole-containing compounds, which this compound is a part of, have been found to inhibit, regulate, and/or modulate various kinases such as chk1, chk2, and sgk . These kinases play a crucial role in cell cycle regulation and cellular stress response.
Mode of Action
It’s known that indazole derivatives can inhibit both hido1 and htdo by a mechanism involving direct coordination with the heme ferrous and ferric states . This suggests that 2-amino-4-methyl-N-(1-methyl-1H-indazol-6-yl)benzamide might interact with its targets in a similar manner, leading to changes in their activity.
Biochemical Pathways
The inhibition of kinases like chk1, chk2, and sgk can affect various cellular processes, including cell cycle progression, dna damage response, and cellular stress response .
Pharmacokinetics
One indazole derivative was found to have good pharmacokinetic properties and brain penetration in mice , suggesting that this compound might have similar properties.
Result of Action
The inhibition of kinases like chk1, chk2, and sgk can lead to changes in cell cycle progression, dna damage response, and cellular stress response .
Biochemical Analysis
Biochemical Properties
It is known that indazole derivatives can bind with high affinity to multiple receptors, which can be helpful in developing new useful derivatives .
Cellular Effects
Indazole derivatives have been shown to exhibit a potent anti-proliferative activity in human colorectal cancer cells (HCT116) .
Molecular Mechanism
Indazole derivatives have been designed as indoleamine 2,3-dioxygenase 1 (IDO1) inhibitors, which are known to have important anticancer activity .
Properties
IUPAC Name |
2-amino-4-methyl-N-(1-methylindazol-6-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N4O/c1-10-3-6-13(14(17)7-10)16(21)19-12-5-4-11-9-18-20(2)15(11)8-12/h3-9H,17H2,1-2H3,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CMOJLQCRLBQVBQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C(=O)NC2=CC3=C(C=C2)C=NN3C)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.